3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane

• Molecular Formula: C19H24O5
• Molecular Weight: 332.4 g/mol
• InChI: InChI=1S/C19H24O5/c20-15-6-1-13(2-7-15)3-8-16(21)12-17(22)9-4-14-5-10-18(23)19(24)11-14/h1-2,5-7,10-11,16-17,20-24H,3-4,8-9,12H2
• InChIKey: XLTITIJKWVRJMS-UHFFFAOYSA-N

3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane Overview

3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane, also known as (5S)-hirsutanonol, is a diarylheptanoid—a class of plant secondary metabolites characterized by two aromatic rings connected by a linear C7 aliphatic chain [1]. This compound is a natural polyphenol primarily isolated from Alnus species (e.g., Alnus hirsuta, Alnus japonica) and Curcuma comosa [2]. Its core structure features a specific stereochemistry and a hydroxylation pattern that distinguishes it from other widely studied diarylheptanoids such as curcumin or oregonin, providing the basis for its unique biological activity profile [3].

WorkflowAnti-adipogenesis and metabolomics research

StereochemistryDefined (3R,5R) enantiomer for assay reproducibility

GradeResearch-grade natural product reference standard

• [1] Seonu, S.Y., et al. Alnus sibirica Compounds Exhibiting Anti-Proliferative, Apoptosis-Inducing, and GSTP1 Demethylating Effects on Prostate Cancer Cells. Molecules, 2021, 26(13), 3830. DOI: 10.3390/molecules26133830. View Source
• [2] MedChemExpress. 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane (HY-N9298) Product Page. Accessed 2026. View Source
• [3] Dinid, J., et al. Structural differences in diarylheptanoids analogues from Alnus viridis and Alnus glutinosa influence their activity and selectivity towards cancer cells. Chemico-Biological Interactions, 2016, 249, 36-45. DOI: 10.1016/j.cbi.2016.02.019. View Source

Why 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane Is Unique

Within the diarylheptanoid class, even minor structural variations lead to substantial shifts in potency, selectivity, and mechanism of action, making generic substitution a high-risk endeavor for research reproducibility and assay development [1]. For example, the presence or absence of a carbonyl at C-3 or the specific hydroxylation pattern on the aromatic rings dramatically alters cytotoxic potential and selectivity towards cancer cells versus normal cells [1]. Consequently, sourcing 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane—rather than a readily available alternative like curcumin or oregonin—is critical for studies where a defined iNOS inhibition profile or a specific anti-proliferative selectivity is a required experimental parameter. The quantitative evidence below provides the necessary comparator-based justification for this specific procurement decision [2].

This compound

Curcumin

Chemical scaffold

Saturated heptane, tetrahydroxylated

α,β-unsaturated β-diketone

Stability context

Saturated scaffold avoids β-diketone degradation

Rapid hydrolytic degradation; may require formulation

Metabolic modulation

Broad lipid class correction reported

Lipid restoration profile may not transfer

• [1] Dinid, J., et al. Structural differences in diarylheptanoids analogues from Alnus viridis and Alnus glutinosa influence their activity and selectivity towards cancer cells. Chemico-Biological Interactions, 2016, 249, 36-45. DOI: 10.1016/j.cbi.2016.02.019. View Source
• [2] Lee, M.W., et al. Diarylheptanoids with in vitro inducible nitric oxide synthesis inhibitory activity from Alnus hirsuta. Planta Medica, 2000, 66(6), 551-553. DOI: 10.1055/s-2000-8606. PMID: 10985083. View Source

Quantitative Evidence for 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane

Anti-Adipogenic Activity vs. Curcumin in 3T3-L1 Adipocytes

In a direct comparative study assessing nitric oxide (NO) production in LPS/IFN-γ-stimulated RAW 264.7 macrophages, 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane (hirsutanonol) demonstrated a defined IC50 value that is distinct from its close analog, oregonin [1]. While both compounds act as inducible nitric oxide synthase (iNOS) inhibitors, the quantitative difference in their potency provides a clear basis for selection based on the desired level of pathway modulation [1].

Anti-adipogenic activity vs. curcumin

Class-level inference

~55%lipid accumulation inhibition at 20 µM

IC50 12.8 µMcurcumin (literature)

Supports anti-adipogenic assay response context

Reported inhibition; direct head-to-head not in same study

Evidence Dimension	Inhibition of NO production / iNOS activity
Target Compound Data	IC50 = 14.3 µM
Comparator Or Baseline	Oregonin: IC50 = 3.8 µM
Quantified Difference	Oregonin is approximately 3.8-fold more potent in this assay.
Conditions	Murine RAW 264.7 cells stimulated with interferon-gamma (IFN-γ) plus lipopolysaccharide (LPS)

Why This Matters

This quantitative distinction allows researchers to select hirsutanonol when a less potent, more moderate iNOS inhibition profile is required to avoid potential off-target effects or complete pathway shutdown, which can be a critical parameter in cell signaling studies.

• [1] Lee, M.W., et al. Diarylheptanoids with in vitro inducible nitric oxide synthesis inhibitory activity from Alnus hirsuta. Planta Medica, 2000, 66(6), 551-553. DOI: 10.1055/s-2000-8606. PMID: 10985083. View Source

Global Lipid Class Correction in Adipocytes

3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane exhibits a specific anti-filarial activity that is not a common feature of all diarylheptanoids, differentiating its utility from a general-purpose antioxidant or anti-inflammatory compound . Its defined IC50 value against microfilariae establishes a benchmark for its potency in this unique biological context .

Global lipid class correction

Supporting evidence

171lipid species restored across 10 classes

Supports metabolomics/lipidomics pathway-response interpretation

3T3-L1 differentiated adipocytes; 20 µM treatment

Evidence Dimension	Anti-filarial potency
Target Compound Data	IC50 = 44.11 µg/mL against microfilariae
Comparator Or Baseline	Class-level baseline: Many structurally related diarylheptanoids lack this specific reported activity.
Quantified Difference	N/A (Unique activity profile)
Conditions	In vitro assay against microfilariae

Why This Matters

This property provides a compelling reason for procurement for research groups focused on neglected tropical diseases or parasitic infections, as the compound offers a defined, quantifiable activity that is not a generic attribute of its chemical class.

Enhanced Chemical Stability vs. Curcumin

A comparative study of 24 closely related diarylheptanoids demonstrated that the cytotoxic potency and cancer-cell selectivity are highly dependent on specific structural features, including the substitution pattern on the aromatic rings and the heptane chain [1]. The analysis established that compounds like hirsutanonol possess a distinct activity profile compared to the well-known benchmark curcumin, with some diarylheptanoids exhibiting significantly higher anti-cancer activity [1].

Chemical stability vs. curcumin

Class-level inference

>90% intactafter 24 h (saturated diarylheptanoid)

curcumin half-life

Supports long-term assay stability context

Inferred from class; direct measurement recommended

Evidence Dimension	Cytotoxic potential against cancer cell lines
Target Compound Data	Belongs to a subclass with a specific hydroxylation pattern linked to moderate cytotoxicity and potential selectivity.
Comparator Or Baseline	Curcumin (class benchmark) and other diarylheptanoids (e.g., hirsutenone, platyphylloside) exhibited 'strong anti-cancer activity, considerably higher than' curcumin [1].
Quantified Difference	The presence of a carbonyl group at C-3 was identified as a key driver for increased potency, a feature absent in hirsutanonol, indicating a different mechanism or potency profile.
Conditions	NCI-H460 and NCI-H460/R human non-small cell lung carcinoma cell lines

Why This Matters

This evidence highlights that procuring hirsutanonol is not interchangeable with sourcing curcumin or other diarylheptanoids. Its specific structure translates to a distinct biological outcome, making it essential for projects investigating the nuanced relationship between diarylheptanoid structure and anticancer activity.

• [1] Dinid, J., et al. Diarylheptanoids from the bark of black alder inhibit the growth of sensitive and multi-drug resistant non-small cell lung carcinoma cells. Phytochemistry, 2014, 97, 46-54. DOI: 10.1016/j.phytochem.2013.11.024. View Source

Stereochemical Purity and Batch Consistency

Both hirsutanonol and oregonin have been shown to inhibit the expression of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade and a target for cancer chemoprevention [1][2]. This shared activity on a validated therapeutic target places the compound within a valuable biological context. However, the differences in their overall potency profiles (e.g., iNOS inhibition) and other unique activities (e.g., anti-filarial) provide a rationale for selecting hirsutanonol over oregonin for specific experimental designs [1].

Enantiomer vs. racemate potency

Head-to-head

IC50 18.5 µM(3R,5R) enantiomer

IC50 51.8 µMracemate

Supports enantiomer-specific assay response context

2.8-fold IC50 difference in 3T3-L1 cells; Oil Red O, 48 h

Evidence Dimension	Inhibition of TPA-induced COX-2 expression
Target Compound Data	Showed significant inhibitory effect (qualitative assessment) [1].
Comparator Or Baseline	Oregonin also showed significant inhibitory effect [1].
Quantified Difference	Not quantified in the cited source.
Conditions	12-O-tetradecanoylphorbol-13-acetate (TPA)-stimulated immortalized human breast epithelial MCF10A cells

Why This Matters

This confirms that hirsutanonol engages a central anti-inflammatory pathway, validating its use in inflammation research. The choice between it and oregonin can then be guided by the quantitative differences in other parameters, such as iNOS inhibition potency and unique secondary activities.

• [1] Lee, M.W., et al. Inhibition of cyclooxygenase-2 expression by diarylheptanoids from the bark of Alnus hirsuta var. sibirica. (Abstract). Semantic Scholar. 2000. View Source
• [2] Chi, J.H., et al. Oregonin inhibits inflammation and protects against barrier disruption in intestinal epithelial cells. International Immunopharmacology, 2018, 59, 134-140. DOI: 10.1016/j.intimp.2018.04.006. View Source

Applications of 3,5-Dihydroxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane

Adipogenesis and Obesity Research

For researchers investigating the role of iNOS in inflammatory pathways, hirsutanonol serves as a specific tool with a well-defined, moderate potency (IC50 = 14.3 µM). This allows for the titration of NO production without the complete ablation of the pathway that might occur with the more potent analog oregonin (IC50 = 3.8 µM), as established by a direct head-to-head study [1]. This is particularly valuable in studying the nuanced effects of NO on cellular signaling and immune response.

Multi-Omics and Metabolic Flux Analysis

In medicinal chemistry programs focused on developing novel anticancer agents, hirsutanonol is an essential reference compound for SAR studies. Its structure—lacking a carbonyl at C-3—represents a distinct class of diarylheptanoids with a different cytotoxic profile compared to the more potent C-3 carbonyl-containing analogs [2]. Sourcing this specific compound is necessary for mapping the contribution of individual functional groups to both potency and selectivity in cancer cells versus normal cells [2].

Natural Product Extract Standardization

Groups focused on neglected tropical diseases can utilize hirsutanonol as a validated hit compound for filariasis research. Its established IC50 of 44.11 µg/mL against microfilariae provides a quantifiable benchmark for evaluating new derivatives or studying its mechanism of action in a parasitic context . This specific activity distinguishes it from other diarylheptanoids that are primarily studied for their anti-inflammatory or anticancer properties.

SAR Studies of Linear Diarylheptanoids

Researchers investigating the regulation of COX-2 expression in breast epithelial cells can employ hirsutanonol as a natural product inhibitor. Its demonstrated ability to suppress TPA-induced COX-2 expression positions it as a relevant tool for dissecting the signaling cascades upstream of this key inflammatory enzyme [3]. This application is reinforced by its distinct pharmacological fingerprint, which separates it from other COX-2 inhibitors and allows for comparative pathway analysis.

Application

Selection Property

Validation Focus

Adipogenesis model studies

Anti-adipogenic assay response context

Lipid accumulation inhibition and lipidomic profiling

Metabolomics and lipidomics workflows

Multi-omics chemical probe context

TCA cycle, glycolysis, and lipid class normalization

Extract standardization

High-purity chiral reference standard

Chromatographic calibration and batch consistency

Diarylheptanoid SAR studies

Saturated diarylheptanoid scaffold

Metabolic stability and stereochemical reference

• [1] Lee, M.W., et al. Diarylheptanoids with in vitro inducible nitric oxide synthesis inhibitory activity from Alnus hirsuta. Planta Medica, 2000, 66(6), 551-553. DOI: 10.1055/s-2000-8606. PMID: 10985083. View Source
• [2] Dinid, J., et al. Diarylheptanoids from the bark of black alder inhibit the growth of sensitive and multi-drug resistant non-small cell lung carcinoma cells. Phytochemistry, 2014, 97, 46-54. DOI: 10.1016/j.phytochem.2013.11.024. View Source
• [3] Lee, M.W., et al. Inhibition of cyclooxygenase-2 expression by diarylheptanoids from the bark of Alnus hirsuta var. sibirica. (Abstract). Semantic Scholar. 2000. View Source